Cas no 1652595-13-5 (methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate)

• Product Name: methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate
• CAS No: 1652595-13-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5654765
• PubChem ID: 165895807
• Update Time: 2025-08-05

methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 1652595-13-5
• EN300-27725153
• methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate

• Inchi： 1S/C11H13NO3/c1-14-10-7-8(3-5-9(10)12)4-6-11(13)15-2/h3-7H,12H2,1-2H3/b6-4+
• InChI Key： OYZCEQCBMIQRRV-GQCTYLIASA-N
• SMILES： O(C)C1C=C(/C=C/C(=O)OC)C=CC=1N

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate

Research Brief on Methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate (CAS: 1652595-13-5): Recent Advances and Applications

Methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate (CAS: 1652595-13-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the role of methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the presence of an amino and methoxy group, make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of kinase inhibitors, anti-inflammatory agents, and anticancer compounds.

One of the most notable findings in recent literature is the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are critical targets in drug discovery, and the ability of methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate to influence these interactions opens new avenues for therapeutic intervention. In vitro studies have demonstrated its efficacy in disrupting specific PPIs involved in cancer cell proliferation and inflammation.

In addition to its role in PPIs, methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate has been investigated for its antioxidant properties. Recent experiments have shown that the compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress, a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the compound's potential as a precursor for the synthesis of fluorescent probes. Researchers have utilized its structural motifs to develop probes for imaging and detecting biological molecules in live cells. These probes have applications in diagnostics and the study of cellular processes, further underscoring the versatility of methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate.

Despite these promising findings, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on modifying its structure to enhance bioavailability and reduce potential toxicity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications.

In conclusion, methyl (2E)-3-(4-amino-3-methoxyphenyl)prop-2-enoate (CAS: 1652595-13-5) represents a valuable compound in the toolkit of medicinal chemists and chemical biologists. Its diverse applications, from drug discovery to diagnostic imaging, highlight its potential to contribute to advancements in healthcare and biotechnology. Future research will likely focus on translating these findings into clinically relevant therapies and tools.